Cas no 2176125-96-3 (5-methyl-2-[(oxan-2-yl)methoxy]pyridine)

• Product Name: 5-methyl-2-[(oxan-2-yl)methoxy]pyridine
• CAS No: 2176125-96-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 5324936
• Update Time: 2025-05-24

5-methyl-2-[(oxan-2-yl)methoxy]pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 5-methyl-2-[(tetrahydro-2H-pyran-2-yl)methoxy]-
• 5-methyl-2-[(oxan-2-yl)methoxy]pyridine

• Inchi： 1S/C12H17NO2/c1-10-5-6-12(13-8-10)15-9-11-4-2-3-7-14-11/h5-6,8,11H,2-4,7,9H2,1H3
• InChI Key： PGRMYEJSUQHLGW-UHFFFAOYSA-N
• SMILES： C1(OCC2OCCCC2)=NC=C(C)C=C1

Additional information on 5-methyl-2-[(oxan-2-yl)methoxy]pyridine

Comprehensive Overview of 5-methyl-2-[(oxan-2-yl)methoxy]pyridine (CAS No. 2176125-96-3): Properties, Applications, and Industry Trends

5-methyl-2-[(oxan-2-yl)methoxy]pyridine (CAS No. 2176125-96-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a pyridine core with a tetrahydropyranyl (oxane) ether moiety, offering versatile reactivity for drug discovery and material science applications. Its molecular formula C₁₂H₁₇NO₂ and moderate lipophilicity (LogP ≈ 1.8) make it particularly valuable for designing bioactive molecules with improved membrane permeability.

Recent literature highlights the compound's role as a protected intermediate in nucleoside analog synthesis, especially for antiviral and anticancer agents. The oxan-2-ylmethoxy group serves as an acid-labile protecting group, allowing selective deprotection under mild conditions—a feature highly sought after in modern green chemistry approaches. Researchers are investigating its potential in creating prodrug formulations, where controlled release mechanisms are crucial for targeted therapies addressing current healthcare challenges like antibiotic resistance and personalized medicine.

From a synthetic chemistry perspective, 5-methyl-2-[(oxan-2-yl)methoxy]pyridine demonstrates remarkable stability under basic conditions while remaining reactive toward electrophilic aromatic substitution at the 3- and 5-positions of the pyridine ring. This dual behavior makes it valuable for constructing complex molecular architectures, particularly in catalyzed cross-coupling reactions—a hot topic in organic chemistry forums and patent filings. Analytical characterization typically involves HPLC (retention time ~8.2 min in reverse-phase C18 columns) and distinctive NMR signals (δ 7.5 ppm for H-4, δ 6.7 ppm for H-3 in DMSO-d₆).

The compound's thermal properties have become a focus area following industry demands for heat-stable intermediates. Differential scanning calorimetry (DSC) reveals a melting point range of 89-92°C with no polymorphic transitions—critical data for process chemists optimizing large-scale production. These characteristics align with growing market needs for scalable synthetic routes and continuous flow chemistry applications, as evidenced by increasing search volumes for these terms in chemical databases.

In material science applications, the oxane-protected pyridine derivative shows promise as a ligand for transition metal catalysts used in polymerization reactions. Its electron-donating effects and steric profile are being explored for creating novel coordination complexes with rare-earth metals—an area gaining traction in renewable energy research for next-generation photovoltaic materials. This connects with trending searches about "organic ligands for energy applications" across scientific platforms.

Regulatory and safety assessments indicate that CAS 2176125-96-3 requires standard laboratory precautions (gloves, eye protection) with no extraordinary hazards reported. The compound's environmental persistence and biodegradation profile are currently under study as part of the chemical industry's emphasis on sustainable chemistry principles. These aspects frequently appear in researcher queries about "eco-friendly heterocyclic compounds" and "green synthetic methodologies."

Commercial availability of 5-methyl-2-[(oxan-2-yl)methoxy]pyridine has expanded significantly since 2020, with purity specifications now reaching >98% (HPLC) from major specialty chemical suppliers. Pricing trends reflect growing adoption in contract research organizations (CROs) and academic labs, particularly for fragment-based drug discovery projects. Market analysts note increased procurement queries containing terms like "high-purity pyridine derivatives" and "custom heterocyclic building blocks."

Future research directions likely involve exploring the compound's chiral applications, as the tetrahydropyran ring presents opportunities for asymmetric synthesis. Computational chemistry studies (molecular docking and DFT calculations) are emerging to predict its interactions with biological targets—addressing frequent search queries about "in silico modeling of protected heterocycles." These developments position CAS 2176125-96-3 as a molecule of continuing interest across multiple scientific disciplines.